![molecular formula C11H11ClN2O2S B7592077 1-[(4-Chlorophenyl)methyl]-2-methylsulfonylimidazole](/img/structure/B7592077.png)
1-[(4-Chlorophenyl)methyl]-2-methylsulfonylimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(4-Chlorophenyl)methyl]-2-methylsulfonylimidazole, also known as CCMI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CCMI is a white crystalline powder that belongs to the class of imidazole derivatives.
Mechanism of Action
The mechanism of action of 1-[(4-Chlorophenyl)methyl]-2-methylsulfonylimidazole is not fully understood. However, it is believed to exert its biological effects by inhibiting the activity of enzymes involved in various metabolic pathways. This compound has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of various drugs and xenobiotics. It has also been shown to inhibit the activity of histone deacetylases, which play a crucial role in gene expression regulation.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway. This compound has also been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
1-[(4-Chlorophenyl)methyl]-2-methylsulfonylimidazole has several advantages as a research tool. It is relatively easy to synthesize and is commercially available. This compound is also stable under normal laboratory conditions and can be stored for extended periods without degradation. However, this compound has several limitations as a research tool. It is not very water-soluble, which can limit its use in certain experiments. Additionally, this compound has not been extensively studied in vivo, which limits its potential applications in animal studies.
Future Directions
There are several future directions for the research on 1-[(4-Chlorophenyl)methyl]-2-methylsulfonylimidazole. One potential future direction is the investigation of this compound as a therapeutic agent for the treatment of cancer. This compound has been shown to exhibit potent anticancer activity in vitro, and further studies are needed to determine its efficacy in animal models and clinical trials. Another potential future direction is the investigation of this compound as a therapeutic agent for the treatment of neurodegenerative disorders. This compound has been shown to exhibit neuroprotective effects in vitro, and further studies are needed to determine its potential applications in animal models and clinical trials. Finally, the investigation of the mechanism of action of this compound is also a potential future direction. Further studies are needed to determine the exact molecular targets of this compound and its downstream effects on various metabolic pathways.
Synthesis Methods
The synthesis of 1-[(4-Chlorophenyl)methyl]-2-methylsulfonylimidazole involves the reaction of 4-chlorobenzyl chloride with 2-methylsulfonylimidazole in the presence of a base. The resulting product is then purified through recrystallization to obtain pure this compound.
Scientific Research Applications
1-[(4-Chlorophenyl)methyl]-2-methylsulfonylimidazole has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. It has been found to exhibit potent antibacterial, antifungal, and antiviral activities. This compound has also been investigated for its potential use as a therapeutic agent for the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders.
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-2-methylsulfonylimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2O2S/c1-17(15,16)11-13-6-7-14(11)8-9-2-4-10(12)5-3-9/h2-7H,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJXGXBLIDRPOLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=NC=CN1CC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.